![molecular formula C20H25NO3S B2774067 N-[2-(3,5-dimethylphenoxy)cyclohexyl]benzenesulfonamide CAS No. 380564-38-5](/img/structure/B2774067.png)
N-[2-(3,5-dimethylphenoxy)cyclohexyl]benzenesulfonamide
Description
“N-[2-(3,5-dimethylphenoxy)cyclohexyl]benzenesulfonamide” is a chemical compound with the molecular formula C20H25NO3S . It has an average mass of 359.482 Da and a monoisotopic mass of 359.155518 Da . This product is intended for research use only.
Synthesis Analysis
While specific synthesis methods for “N-[2-(3,5-dimethylphenoxy)cyclohexyl]benzenesulfonamide” were not found in the search results, a related compound, N-cyclohexyl-2-(2,5-dimethylphenoxy)acetamide, is synthesized through the reaction of 2,5-dimethylphenol with cyclohexylamine and chloroacetyl chloride.Molecular Structure Analysis
The molecular structure of “N-[2-(3,5-dimethylphenoxy)cyclohexyl]benzenesulfonamide” consists of 20 carbon atoms, 25 hydrogen atoms, 1 nitrogen atom, 3 oxygen atoms, and 1 sulfur atom .Scientific Research Applications
- Viral infections pose significant health challenges, and novel antiviral agents are crucial. Heterocyclic compounds, including N-[2-(3,5-dimethylphenoxy)cyclohexyl]benzenesulfonamide, have been explored for their antiviral activity . These compounds exhibit potential against various viruses, such as herpes simplex virus (HSV), influenza A virus (IAV), hepatitis viruses (HAV, HBV, HCV), and human immunodeficiency virus (HIV).
- Heterocyclic compounds play a vital role in medicinal chemistry. Researchers have investigated the synthesis and characterization of N-[2-(3,5-dimethylphenoxy)cyclohexyl]benzenesulfonamide and its derivatives . Understanding their structure-activity relationships can guide drug design and optimization.
- The compound’s biological effects extend beyond antiviral properties. Researchers have explored its cytotoxicity and physiological activities . Investigating its interactions with cellular components provides insights into potential therapeutic applications.
- Heterocyclic compounds find applications in materials science. N-[2-(3,5-dimethylphenoxy)cyclohexyl]benzenesulfonamide derivatives may contribute to the development of functional materials, such as sensors, polymers, or coatings .
Antiviral Properties
Medicinal Chemistry
Biological Activity
Materials Chemistry
properties
IUPAC Name |
N-[2-(3,5-dimethylphenoxy)cyclohexyl]benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25NO3S/c1-15-12-16(2)14-17(13-15)24-20-11-7-6-10-19(20)21-25(22,23)18-8-4-3-5-9-18/h3-5,8-9,12-14,19-21H,6-7,10-11H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QBDFKFRHOOJDLB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)OC2CCCCC2NS(=O)(=O)C3=CC=CC=C3)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(3,5-dimethylphenoxy)cyclohexyl]benzenesulfonamide | |
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